Cas no 25173-21-1 (2-(2,4-Dichlorophenyl)propanoic acid)

2-(2,4-Dichlorophenyl)propanoic acid structure
25173-21-1 structure
Product Name:2-(2,4-Dichlorophenyl)propanoic acid
CAS No:25173-21-1
MF:C9H8Cl2O2
MW:219.06462097168
CID:5739743
PubChem ID:14029304
Update Time:2024-03-01

2-(2,4-Dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-Dichlorophenyl)propanoic acid
    • Benzeneacetic acid, 2,4-dichloro-α-methyl-
    • AKOS017554776
    • 25173-21-1
    • SPECGAQNAZRCGK-UHFFFAOYSA-N
    • EN300-1137808
    • 2-(2,4-dichlorophenyl)propanoicacid
    • 2,4-dichlorophenyl propionic acid
    • CS-0274989
    • SCHEMBL838637
    • Inchi: 1S/C9H8Cl2O2/c1-5(9(12)13)7-3-2-6(10)4-8(7)11/h2-5H,1H3,(H,12,13)
    • InChI Key: SPECGAQNAZRCGK-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(Cl)=CC=1Cl)(C)C(=O)O

Computed Properties

  • Exact Mass: 217.9901349g/mol
  • Monoisotopic Mass: 217.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.386±0.06 g/cm3(Predicted)
  • Melting Point: 73-74 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 324.8±27.0 °C(Predicted)
  • pka: 3.98±0.10(Predicted)

2-(2,4-Dichlorophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D711548-100mg
2-(2,4-dichlorophenyl)propanoic acid
25173-21-1 95%
100mg
$395 2024-08-03
eNovation Chemicals LLC
D711548-1g
2-(2,4-dichlorophenyl)propanoic acid
25173-21-1 95%
1g
$585 2024-08-03
eNovation Chemicals LLC
D711548-100mg
2-(2,4-dichlorophenyl)propanoic acid
25173-21-1 95%
100mg
$395 2025-02-21
eNovation Chemicals LLC
D711548-1g
2-(2,4-dichlorophenyl)propanoic acid
25173-21-1 95%
1g
$585 2025-02-21
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd